Cas no 66485-94-7 (Phosphoric acid, [1,1'-biphenyl]yl dimethylphenyl methylphenyl ester)

Phosphoric acid, [1,1'-biphenyl]yl dimethylphenyl methylphenyl ester structure
66485-94-7 structure
Product Name:Phosphoric acid, [1,1'-biphenyl]yl dimethylphenyl methylphenyl ester
CAS No:66485-94-7
MF:C27H25O4P
MW:444.458768606186
CID:388416
PubChem ID:71369351
Update Time:2025-04-19

Phosphoric acid, [1,1'-biphenyl]yl dimethylphenyl methylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphoric acid, [1,1'-biphenyl]yl dimethylphenyl methylphenyl ester
    • (2,3-dimethylphenyl) (2-methylphenyl) (2-phenylphenyl) phosphate
    • 66485-94-7
    • [1,1'-Biphenyl]-2-yl 2,3-dimethylphenyl 2-methylphenyl phosphate
    • DTXSID30792380
    • Inchi: 1S/C27H25O4P/c1-20-13-11-19-26(22(20)3)30-32(28,29-25-17-9-7-12-21(25)2)31-27-18-10-8-16-24(27)23-14-5-4-6-15-23/h4-19H,1-3H3
    • InChI Key: ONMGYMJVWZJNSU-UHFFFAOYSA-N
    • SMILES: P(=O)(OC1C=CC=CC=1C)(OC1=CC=CC=C1C1C=CC=CC=1)OC1C=CC=C(C)C=1C

Computed Properties

  • Exact Mass: 444.14904627g/mol
  • Monoisotopic Mass: 444.14904627g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 7
  • Complexity: 619
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 44.8Ų
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